(5-(Furan-2-yl)isoxazol-3-yl)methyl 1-(methylsulfonyl)piperidine-4-carboxylate

• IUPAC Name: [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 1-methylsulfonylpiperidine-4-carboxylate
• InChI: InChI=1S/C15H18N2O6S/c1-24(19,20)17-6-4-11(5-7-17)15(18)22-10-12-9-14(23-16-12)13-3-2-8-21-13/h2-3,8-9,11H,4-7,10H2,1H3
• InChI Key: OWWLGFBHVYVQIK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)OCC2=NOC(=C2)C3=CC=CO3
• Molecular Formula: C15H18N2O6S
• Molecular Weight: 354.4 g/mol

Description

(5-(Furan-2-yl)isoxazol-3-yl)methyl 1-(methylsulfonyl)piperidine-4-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Spectral and Analytical Studies

(5-(Furan-2-yl)isoxazol-3-yl)methyl 1-(methylsulfonyl)piperidine-4-carboxylate and similar compounds have been the subject of various spectral and analytical studies. For instance, Patel (2020) investigated the synthesis, characterization, and chelating properties of furan ring-containing organic ligands, highlighting their antimicrobial activities against human pathogenic bacteria (Patel, 2020).

Synthesis and Antagonist Activity

Compounds similar to this compound have been synthesized for their potential as 5-HT2 antagonists. Watanabe et al. (1993) described the syntheses of various piperidine derivatives with 5-HT2 antagonist activity, illustrating the chemical pathways and in vitro efficacy of these compounds (Watanabe, Yoshiwara, & Kanao, 1993).

Antibacterial Studies

The antibacterial properties of compounds structurally related to this compound have been researched. Khalid et al. (2016) synthesized N-substituted derivatives and tested their efficacy against Gram-negative and Gram-positive bacteria, showing moderate to significant activity (Khalid et al., 2016).

Antidepressant and Antianxiety Properties

Research has also explored the antidepressant and antianxiety properties of furan-based compounds. Kumar et al. (2017) synthesized a series of compounds and evaluated their antidepressant activities, demonstrating significant effects in behavioral tests (Kumar et al., 2017).

Cyclization Studies

Studies on the cyclization of furan-based compounds, such as those related to this compound, have been conducted to understand their chemical behavior. Remizov et al. (2019) investigated the intramolecular cyclization of a furan-based compound, providing insights into its chemical properties (Remizov, Pevzner, & Petrov, 2019).

Safety and Hazards

This product is not intended for human or veterinary use. It’s intended for research use only, suggesting that it could be hazardous if improperly handled or ingested.

Future Directions

The compound has potential applications in the field of scientific experiments. Its use as an intermediate in organic synthesis suggests that it could be used to create a variety of new compounds with potential biological activity.